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Compound of Interest

Compound Name: 4-tert-Butylbenzyl chloride

Cat. No.: B024749 Get Quote

Essential Safety and Handling Guide for 4-tert-
Butylbenzyl Chloride
For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 4-
tert-Butylbenzyl chloride (CAS No. 19692-45-6). Adherence to these procedures is essential

for ensuring laboratory safety and regulatory compliance.

Hazard Identification and Immediate Precautions
4-tert-Butylbenzyl chloride is a corrosive liquid that can cause severe skin burns and eye

damage.[1] It is also a lachrymator, meaning it can cause irritation and tearing of the eyes.[1]

Inhalation of vapors may cause respiratory irritation.

Hazard Classification Description

Skin Corrosion/Irritation Category 1B: Causes severe skin burns.

Serious Eye Damage/Irritation Category 1: Causes serious eye damage.

Specific Target Organ Toxicity May cause respiratory irritation.

Signal Word Danger
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Personal Protective Equipment (PPE)
Strict adherence to the following PPE requirements is mandatory when handling 4-tert-
Butylbenzyl chloride.

PPE Category Specification Rationale

Hand Protection

Double nitrile or Viton® gloves.

[2] For extended contact,

Viton® is recommended.

Protects against skin

corrosion. Double gloving

provides additional protection

in case of a breach in the outer

glove.

Eye and Face Protection
Chemical splash goggles and

a face shield.

Protects against splashes and

the lachrymatory effects of the

chemical.

Respiratory Protection

A NIOSH-approved respirator

with an organic vapor/acid gas

cartridge is required.[3][4] For

situations with potential for

aerosol generation, a P95 or

P100 particulate pre-filter

should be used in conjunction

with the organic vapor

cartridge.[5][6]

Protects against inhalation of

harmful vapors and potential

aerosols.

Protective Clothing

A chemically resistant lab coat,

long pants, and closed-toe

shoes. For larger quantities or

splash potential, a chemically

resistant apron is also

recommended.

Prevents skin contact with the

corrosive liquid.

Operational Plan: Step-by-Step Handling Procedure
Engineering Control: All handling of 4-tert-Butylbenzyl chloride must be conducted in a

certified chemical fume hood to minimize inhalation exposure.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/product/b024749?utm_src=pdf-body
https://www.benchchem.com/product/b024749?utm_src=pdf-body
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Halogenated-Solvents_SOP_Template.docx
https://www.moldex.com/product/8000-series-respirators-organic-vapor-acid-gas-cartridges/
https://www.eshop-best-chemical.com/products/organic-vapor-acid-gas-cartridge-for-respirator
https://www.3mcanada.ca/3M/en_CA/p/d/v000093583/
https://bossmfg.net/products/3m-respirator-organic-cartridges
https://www.benchchem.com/product/b024749?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b024749?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Step 1: Preparation and Inspection

Before starting work, ensure that the chemical fume hood is functioning correctly.

Inspect all required PPE for integrity (no rips, tears, or holes).

Ensure that an emergency eyewash station and safety shower are readily accessible and

have been recently tested.

Have a spill kit readily available.

Step 2: Handling and Dispensing

Don all required PPE before handling the chemical.

When transferring the liquid, do so slowly and carefully to avoid splashing.

Keep the container of 4-tert-Butylbenzyl chloride sealed when not in use.

Work with the smallest quantity of the chemical necessary for the experiment.

Step 3: Post-Handling

After handling, decontaminate any surfaces that may have come into contact with the

chemical.

Carefully remove PPE, avoiding contact with the contaminated outer surfaces. Remove

gloves last.

Wash hands thoroughly with soap and water after removing PPE.

Emergency Procedures
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Emergency Situation Immediate Action

Skin Contact

Immediately flush the affected area with copious

amounts of water for at least 15 minutes while

removing contaminated clothing. Seek

immediate medical attention.

Eye Contact

Immediately flush eyes with a gentle stream of

water for at least 15 minutes, holding the eyelids

open. Seek immediate medical attention.

Inhalation

Move the affected person to fresh air. If

breathing is difficult, administer oxygen. If

breathing has stopped, begin artificial

respiration. Seek immediate medical attention.

Spill

For small spills (that can be cleaned up in 10

minutes), trained personnel wearing appropriate

PPE can absorb the spill with an inert dry

material (e.g., sand, vermiculite).[2] Place the

absorbed material into a sealed, labeled

container for hazardous waste disposal. For

larger spills, evacuate the area and contact the

institution's emergency response team.

Disposal Plan
4-tert-Butylbenzyl chloride and any materials contaminated with it must be disposed of as

hazardous waste.

Step 1: Waste Segregation

Collect all 4-tert-Butylbenzyl chloride waste (including contaminated gloves, absorbent

materials, and empty containers) in a designated, compatible waste container.

This waste is classified as halogenated organic waste and must be segregated from non-

halogenated waste streams.[7]

Step 2: Containerization and Labeling
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Use a chemically resistant, leak-proof container with a secure lid for waste collection.

Clearly label the waste container with "Hazardous Waste," the full chemical name "4-tert-
Butylbenzyl chloride," and the associated hazards (Corrosive, Lachrymator).

Step 3: Storage and Pickup

Store the sealed waste container in a designated satellite accumulation area away from

incompatible materials.

Arrange for the pickup and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department. Do not pour this chemical down the

drain.[2]

Experimental Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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